![molecular formula C8H4N2O5 B1346430 4-Nitro-isatoic anhydride CAS No. 63480-10-4](/img/structure/B1346430.png)
4-Nitro-isatoic anhydride
Overview
Description
4-Nitro-isatoic anhydride is a chemical compound with the molecular formula C8H4N2O5 and a molecular weight of 208.13 . It is a lemon-colored wooly crystalline powder . It is stored under inert gas (nitrogen or Argon) at 2-8°C .
Molecular Structure Analysis
This compound contains a total of 20 bonds; 16 non-H bonds, 10 multiple bonds, 1 rotatable bond, 4 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 ester (aromatic) .Chemical Reactions Analysis
The reactions of isatoic anhydride, a related compound, include hydrolysis which gives carbon dioxide and anthranilic acid. Alcoholysis proceeds similarly, affording the ester . Amines also effect ring-opening . Active methylene compounds and carbanions replace oxygen giving hydroxy quinolinone derivatives . Deprotonation followed by alkylation gives the N-substituted derivatives . Sodium azide gives the benzimidazolone via the isocyanate .Physical And Chemical Properties Analysis
This compound is a lemon-colored wooly crystalline powder . It is stored under inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Kinetics and Mechanism in Reactions with Nucleophiles
4-Nitro-isatoic anhydride demonstrates significant reactivity in chemical reactions involving oxygen and nitrogen nucleophiles. A study by Hegarty et al. (1990) examined the hydrolysis of isatoic anhydride and its derivatives, including the 5-nitro variant, revealing insights into the kinetics and mechanisms of these reactions. The research indicated that reactions at high pH levels lead to the formation of o-carboxyphenyl isocyanate, which undergoes further reactions. This understanding is crucial for heterocyclic synthesis starting from isatoic anhydride (Hegarty, Ahern, Frost, & Hegarty, 1990).
RNA SHAPE Analysis
Fessler et al. (2020) explored the development of water-soluble isatoic anhydride-based reagents for RNA SHAPE analysis. They highlighted the balance between reagent reactivity and solubility, with modifications like nitro groups impacting both aspects. This research contributes to the evolving field of RNA structural analysis, demonstrating the potential of modified isatoic anhydrides in molecular biology (Fessler, Dey, Finis, Fowler, Chakrabarti, & Ogle, 2020).
Synthesis of Heterocyclic Compounds
Isatoic anhydride is a valuable precursor in the synthesis of heterocyclic compounds. Kappe and Stadlbauer (1981) discussed its role in forming various heterocycles, excluding other applications like polymer and rubber chemistry. They emphasized its ease of entering condensation and substitution reactions, making it a versatile tool in synthetic organic chemistry (Kappe & Stadlbauer, 1981).
Polymer Synthesis
The utility of isatoic anhydride in polymer science was explored by Amin et al. (1982), who studied the ring-scission polymerization of substituted isatoic anhydrides, including the synthesis of polyanthranilides. This research contributes to the understanding of polymer chemistry, particularly in the context of novel polymer synthesis (Amin, Suthar, & Patel, 1982).
Novel Synthetic Pathways in Organic Chemistry
Recent studies have focused on developing novel synthetic pathways using isatoic anhydrides. Shafii et al. (2014) reported a four-step synthesis of thioxo-quinazolino[3,4-a]quinazolinone derivatives starting from isatoic anhydride. This research showcases the adaptability of isatoic anhydrides in creating complex organic molecules under user-friendly conditions (Shafii, Saeedi, Mahdavi, Foroumadi, & Shafiee, 2014).
Catalytic Reactions Involving Isatoic Anhydrides
Studies by Yoshinoet al. (2009) and Lu et al. (2011) highlight the role of isatoic anhydrides in catalytic reactions. Yoshino et al. developed a nickel-catalyzed addition reaction using isatoic anhydrides and alkynes, demonstrating a new method for creating substituted quinolones. This reaction offers insights into the mechanisms of decarboxylative processes in organic synthesis (Yoshino, Kurahashi, & Matsubara, 2009). Lu et al. performed palladium-catalyzed decarboxylative coupling of isatoic anhydrides with arylboronic acids, opening avenues for synthesizing aryl o-aminobenzoates. These studies illustrate the potential of isatoic anhydrides in facilitating complex organic transformations (Lu, Chen, Liu, Ding, Gao, & Wu, 2011).
Safety and Hazards
4-Nitro-isatoic anhydride is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may cause respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Future Directions
While specific future directions for 4-Nitro-isatoic anhydride are not mentioned in the search results, isatoic anhydride, a related compound, has been used as a precursor for the synthesis of various pharmaceutical drugs . This suggests potential future directions for this compound in the field of drug synthesis.
Mechanism of Action
Target of Action
The primary target of the compound 4-nitroisatoic anhydride is RNA . Specifically, it interacts with the 2’-hydroxyl groups along an RNA chain . This interaction aids in the modeling of the folded RNA structure, as flexible loops tend to be reactive, whereas duplex regions are generally not .
Mode of Action
4-Nitroisatoic anhydride is an electrophilic reagent that creates adducts at the 2’-hydroxyl position on the RNA backbone of flexible ribonucleotides . This interaction occurs with relatively little dependence on nucleotide identity . The compound’s mode of action involves a nucleophilic attack on the carbonyl, followed by the removal of the leaving group .
Biochemical Pathways
The action of 4-nitroisatoic anhydride affects the biochemical pathways involved in RNA folding . By interacting with the 2’-hydroxyl groups of RNA, it influences the formation of complex structures that drive key processes such as catalysis, viral packaging, protein binding, splicing, polyadenylation, transcription termination, transcript degradation, and translation efficiency .
Pharmacokinetics
It’s important to note that the compound’s effectiveness in probing rna structure in vitro has been demonstrated .
Result of Action
The action of 4-nitroisatoic anhydride results in the modification of RNA structure . After modification, the reacted sites are mapped along the RNA chain by either breaking the end-labeled RNA chain at the site of modification or by extending a complementary, end-labeled primer with reverse transcriptase to the site of modification-induced cleavage . This process helps in identifying the modified nucleotide and quantifying their relative abundances .
Action Environment
The action, efficacy, and stability of 4-nitroisatoic anhydride can be influenced by various environmental factors. For instance, the compound requires dilute solutions of RNA and is adaptable to a variety of experimental conditions .
properties
IUPAC Name |
7-nitro-1H-3,1-benzoxazine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2O5/c11-7-5-2-1-4(10(13)14)3-6(5)9-8(12)15-7/h1-3H,(H,9,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCNIWFFVWBXWAV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])NC(=O)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40300172 | |
Record name | 4-Nitro-isatoic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40300172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63480-10-4 | |
Record name | 63480-10-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=135175 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Nitro-isatoic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40300172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Nitro-isatoic anhydride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.